Cas no 1211529-72-4 (3-(3-fluoro-5-nitrophenyl)pyridine)

• Product Name: 3-(3-fluoro-5-nitrophenyl)pyridine
• CAS No: 1211529-72-4
• MF: C₁₁H₇FN₂O₂
• MW: 218.183885812759
• MDL: MFCD15476798
• CID: 5216058
• PubChem ID: 46316797
• Update Time: 2025-05-25

3-(3-fluoro-5-nitrophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-5-nitrophenyl)pyridine
• Pyridine, 3-(3-fluoro-5-nitrophenyl)-

• MDL： MFCD15476798
• Inchi： 1S/C11H7FN2O2/c12-10-4-9(5-11(6-10)14(15)16)8-2-1-3-13-7-8/h1-7H
• InChI Key： DNWKKKJWTGERNO-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1C=NC=CC=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 257
• XLogP3: 2.4
• Topological Polar Surface Area: 58.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(3-fluoro-5-nitrophenyl)pyridine

Introduction to 3-(3-fluoro-5-nitrophenyl)pyridine and Its Significance in Modern Chemical Research

3-(3-fluoro-5-nitrophenyl)pyridine, a compound with the CAS number 1211529-72-4, represents a fascinating subject of study in the realm of chemical biology and pharmaceutical development. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in various scientific domains. The presence of both fluoro and nitro substituents on the phenyl ring, coupled with the pyridine core, endows this molecule with distinct chemical properties that make it a valuable candidate for further exploration.

The molecular structure of 3-(3-fluoro-5-nitrophenyl)pyridine consists of a pyridine ring connected to a phenyl group that is substituted at the 3-position with a fluoro group and at the 5-position with a nitro group. This specific arrangement of functional groups contributes to the compound's reactivity and interaction capabilities with biological targets. The fluoro group, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in enhancing the pharmacological profile of many drug candidates. On the other hand, the nitro group introduces a region of high electron density, which can be exploited for various chemical transformations and interactions.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of fluorinated and nitro-substituted aromatic compounds. The combination of these two groups in 3-(3-fluoro-5-nitrophenyl)pyridine makes it an intriguing candidate for investigating its potential as an intermediate in drug synthesis or as a lead compound for further optimization. Studies have shown that such compounds can exhibit potent activity against a range of biological targets, including enzymes and receptors involved in disease pathways.

One of the most compelling aspects of 3-(3-fluoro-5-nitrophenyl)pyridine is its versatility in chemical synthesis. The nitro group can be readily reduced to an amine, providing access to derivatives with different pharmacological properties. Additionally, the fluoro group can be engaged in various coupling reactions, allowing for the introduction of additional functional moieties. This flexibility makes it an attractive building block for medicinal chemists seeking to design new molecules with tailored properties.

The pharmaceutical industry has shown particular interest in fluorinated pyridines due to their favorable pharmacokinetic profiles. Compounds containing fluorine atoms often exhibit improved bioavailability and metabolic stability, which are critical factors for successful drug development. The nitro group, while potentially requiring careful handling during synthesis due to its oxidizing nature, offers significant advantages in terms of modulating electronic properties and enhancing binding interactions.

Recent advancements in computational chemistry have also contributed to our understanding of how 3-(3-fluoro-5-nitrophenyl)pyridine interacts with biological targets. Molecular modeling studies have revealed insights into its binding mode and potential mechanisms of action. These insights are invaluable for guiding experimental efforts aimed at optimizing its therapeutic potential. By integrating computational predictions with experimental validation, researchers can accelerate the discovery process and identify promising candidates for further development.

The potential applications of 3-(3-fluoro-5-nitrophenyl)pyridine extend beyond traditional pharmaceuticals. Its unique structural features make it a suitable candidate for use in materials science and agrochemicals. For instance, fluorinated pyridines have been explored as components in advanced materials due to their ability to influence electronic properties and thermal stability. Similarly, derivatives of this compound may find applications in crop protection agents, where their interaction with biological targets can lead to novel modes of action against pests and diseases.

In conclusion, 3-(3-fluoro-5-nitrophenyl)pyridine, with its CAS number 1211529-72-4, stands out as a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for further exploration. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing our understanding of disease mechanisms and developing innovative therapeutic strategies.